![molecular formula C21H23NO3S B2568537 1-butyl-6-methyl-3-tosylquinolin-4(1H)-one CAS No. 899217-48-2](/img/structure/B2568537.png)
1-butyl-6-methyl-3-tosylquinolin-4(1H)-one
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Description
Scientific Research Applications
Environmentally Benign Solvents
The use of room temperature ionic liquids, specifically 1-butyl-3-methylimidazoliumhexafluorophosphate ([bmim]PF6), has been demonstrated as an environmentally friendly solvent for the preparation of isoquinoline derivatives, including compounds similar to 1-butyl-6-methyl-3-tosylquinolin-4(1H)-one, through Bischler–Napieralski cyclization. This method offers excellent purity and yields under mild conditions, highlighting an environmentally benign alternative for chemical reactions (Judeh et al., 2002).
Sigma-2 Receptor Probes
Research on similar quinoline derivatives has led to the development of novel sigma-2 receptor probes. These compounds, due to their structural flexibility and affinity for sigma-2 receptors, have shown potential in in vitro studies, indicating their relevance in biological and pharmaceutical research (Xu et al., 2005).
Corrosion Inhibition
Compounds based on 8-hydroxyquinoline, structurally related to this compound, have been synthesized and evaluated as corrosion inhibitors for carbon steel in acidic environments. These compounds have shown to be effective mixed-type inhibitors, indicating the potential of quinoline derivatives in protecting metals against corrosion (Faydy et al., 2019).
Fluorescent Probes for Bioimaging
A 1,8-naphthalimide-based Schiff base compound structurally related to this compound has been developed as a "turn-on" fluorescent probe for Cu2+ ion detection. This compound exhibits high sensitivity and selectivity, making it suitable for bioimaging applications in HeLa cells, demonstrating the utility of quinoline derivatives in biological imaging and sensing (Wei et al., 2021).
Antioxidants in Lubricating Greases
Quinolinone derivatives, including compounds similar to this compound, have been synthesized and evaluated for their antioxidant efficiency in lubricating greases. The study found these compounds to be effective in inhibiting oxidation, highlighting their potential use in enhancing the performance and longevity of lubricating greases (Hussein et al., 2016).
Properties
IUPAC Name |
1-butyl-6-methyl-3-(4-methylphenyl)sulfonylquinolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO3S/c1-4-5-12-22-14-20(21(23)18-13-16(3)8-11-19(18)22)26(24,25)17-9-6-15(2)7-10-17/h6-11,13-14H,4-5,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTZLXMJFTQSARV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=C(C(=O)C2=C1C=CC(=C2)C)S(=O)(=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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